5-methyl-3-propyl[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one

• IUPAC Name: 5-methyl-3-propyl-8H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one
• InChI: InChI=1S/C9H12N4O/c1-3-4-7-11-12-9-10-8(14)5-6(2)13(7)9/h5H,3-4H2,1-2H3,(H,10,12,14)
• InChI Key: JXTQKEONKHUQPZ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NN=C2N1C(=CC(=O)N2)C
• Molecular Formula: C9H12N4O
• Molecular Weight: 192.22 g/mol

Description

Triazolopyrimidines are a class of compounds that have been studied for their wide range of pharmacological activities such as anticancer, antimicrobial, anti-tubercular, CB 2 cannabinoid agonists, feticide, and adenosine antagonists. They are important heterocyclic scaffolds in medicinal chemistry.

Synthesis Analysis

The synthesis of triazolopyrimidines can vary depending on the specific compound. For example, one method involves reactions of diastereochemically varied norbornene-condensed 2-thioxopyrimidin-4-ones with variously functionalized hydrazonoyl chlorides.

Molecular Structure Analysis

The molecular structure of a specific triazolopyrimidine would depend on its exact chemical makeup. Generally, these compounds contain a pyrimidine ring fused with a triazole ring.

Chemical Reactions Analysis

The chemical reactions involving triazolopyrimidines can be quite diverse, depending on the specific compound and the conditions. For instance, thermal retro Diels–Alder (RDA) reactions have been used in the synthesis of some triazolopyrimidines.

Mechanism of Action

The mechanism of action of triazolopyrimidines can vary widely depending on their specific chemical structure and the biological target. Some triazolopyrimidines have been shown to have neuroprotective and anti-inflammatory properties.

Future Directions

Triazolopyrimidines are an active area of research due to their wide range of potential pharmacological activities. Future research will likely continue to explore new synthetic methods, investigate their mechanisms of action, and evaluate their potential as therapeutic agents.